Cas no 81316-78-1 (1-nitrotriphenylene)

1-nitrotriphenylene structure
1-nitrotriphenylene structure
Product Name:1-nitrotriphenylene
CAS No:81316-78-1
MF:C18H11NO2
MW:273.285444498062
CID:1803640
PubChem ID:157366
Update Time:2025-04-21

1-nitrotriphenylene Chemical and Physical Properties

Names and Identifiers

    • 1-nitrotriphenylene
    • triphenylene, 1-nitro-
    • DS-016181
    • CHEMBL167721
    • DTXSID70231046
    • 81316-78-1
    • SCHEMBL1684003
    • 1-Nitro-triphenylene
    • MDL: MFCD01617921
    • Inchi: 1S/C18H11NO2/c20-19(21)17-11-5-10-16-14-7-2-1-6-12(14)13-8-3-4-9-15(13)18(16)17/h1-11H
    • InChI Key: HCZVRRQDPKTLAK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=C2C3C=CC=CC=3C3C=CC=CC=3C2=1)=O

Computed Properties

  • Exact Mass: 273.078978594g/mol
  • Monoisotopic Mass: 273.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 45.8Ų
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